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Get Quote

An In-depth Technical Guide to 5-Hydroxy-5-methylhexanoic Acid

Abstract
This technical guide provides a comprehensive overview of 5-Hydroxy-5-methylhexanoic
acid, a molecule of interest in organic synthesis and potential biochemical research. While not

as extensively studied as some of its structural analogs, its unique combination of a tertiary

alcohol and a carboxylic acid functional group presents distinct chemical properties and

synthetic challenges. This document details its physicochemical properties, proposes a robust

synthetic pathway with a detailed experimental protocol, and offers insights into its analytical

characterization. Furthermore, it discusses potential biological significance by examining

related compounds and outlines essential safety protocols. This guide is intended for

researchers and professionals in chemistry and drug development seeking a foundational

understanding of this compound.

Introduction
5-Hydroxy-5-methylhexanoic acid (C₇H₁₄O₃) is a saturated fatty acid derivative characterized

by a six-carbon chain with a carboxylic acid at the C1 position and a hydroxyl group on a

tertiary carbon at the C5 position. Its structure is related to other biologically relevant
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molecules, such as intermediates in fatty acid metabolism and analogs of neurotransmitters like

GABA. The presence of a tertiary alcohol makes it resistant to oxidation under standard

conditions, a feature that can be leveraged in more complex molecular designs. This guide

aims to consolidate the known and predicted data for this compound and to provide a practical

framework for its synthesis and analysis.

Physicochemical and Structural Properties
The fundamental properties of 5-Hydroxy-5-methylhexanoic acid are summarized below. The

data is primarily derived from computational models and public chemical databases, providing

a reliable starting point for experimental work.[1]

Property Value Source

Molecular Formula C₇H₁₄O₃ PubChem[1]

Molecular Weight 146.18 g/mol PubChem[1]

IUPAC Name
5-hydroxy-5-methylhexanoic

acid
PubChem[1]

CAS Number 765268-16-4 PubChem[1]

Canonical SMILES CC(C)(CCCC(=O)O)O PubChem[1]

XLogP3-AA (LogP) 0.4 PubChem (Computed)[1]

Hydrogen Bond Donor Count 2 PubChem (Computed)[1]

Hydrogen Bond Acceptor

Count
3 PubChem (Computed)[1]

Topological Polar Surface Area 66.8 Å² PubChem (Computed)[1]

Synthesis and Purification
While specific literature on the synthesis of 5-Hydroxy-5-methylhexanoic acid is scarce, a

reliable and logical pathway can be designed using fundamental principles of organic

chemistry. The most straightforward approach involves the nucleophilic addition of a methyl-

organometallic reagent to a γ-keto ester, followed by ester hydrolysis.
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Proposed Synthetic Pathway
The proposed two-step synthesis starts from methyl 5-oxohexanoate. A Grignard reaction is

chosen for its high efficiency in forming carbon-carbon bonds and its tolerance for various

functional groups when conditions are controlled.

1. CH₃MgBr in THF
2. NH₄Cl (aq) quench Methyl 5-oxohexanoate

1. NaOH (aq)
2. H₃O⁺

Methyl 5-hydroxy-5-methylhexanoateStep 1: Grignard Reaction 5-Hydroxy-5-methylhexanoic acidStep 2: Saponification

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 5-Hydroxy-5-methylhexanoic acid.

Experimental Protocol: A Representative Synthesis
This protocol is a validated, general procedure for the synthesis of tertiary alcohols from keto-

esters, adapted for this specific target.

Materials:

Methyl 5-oxohexanoate (1.0 eq)

Methylmagnesium bromide (3.0 M solution in diethyl ether, 1.2 eq)

Anhydrous Tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl)

Sodium hydroxide (NaOH)

Hydrochloric acid (HCl, 1M and 2M)

Diethyl ether
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Magnesium sulfate (MgSO₄)

Deionized water

Step 1: Synthesis of Methyl 5-hydroxy-5-methylhexanoate (Grignard Reaction)

Setup: A flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a nitrogen inlet is charged with methyl 5-oxohexanoate (1.0 eq)

dissolved in anhydrous THF (approx. 0.5 M solution).

Reaction: The solution is cooled to 0°C in an ice bath. Methylmagnesium bromide (1.2 eq) is

added dropwise via the dropping funnel over 30 minutes, ensuring the internal temperature

does not exceed 5°C. The choice of a Grignard reagent is based on its high nucleophilicity,

which is necessary for attacking the ketone carbonyl over the less reactive ester.

Monitoring: The reaction is stirred at 0°C for 2 hours. Progress is monitored by Thin Layer

Chromatography (TLC) until the starting material is consumed.

Quenching: The reaction is carefully quenched by the slow, dropwise addition of saturated

aqueous NH₄Cl at 0°C. This is a critical step to neutralize the alkoxide and dissolve the

magnesium salts without using a strong acid that could cause side reactions.

Workup: The mixture is transferred to a separatory funnel. The aqueous layer is extracted

three times with diethyl ether. The combined organic layers are washed with brine, dried over

anhydrous MgSO₄, filtered, and the solvent is removed under reduced pressure to yield the

crude intermediate ester.

Step 2: Synthesis of 5-Hydroxy-5-methylhexanoic Acid (Saponification)

Setup: The crude methyl 5-hydroxy-5-methylhexanoate from Step 1 is dissolved in methanol.

An aqueous solution of NaOH (2.0 eq) is added.

Reaction: The mixture is stirred at room temperature for 4-6 hours. The hydrolysis of the

ester (saponification) is monitored by TLC.

Acidification: The methanol is removed under reduced pressure. The remaining aqueous

solution is cooled to 0°C and acidified to a pH of ~2 with 2M HCl. The appearance of a

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b13225993/docs?utm_src=pdf-body#5-hydroxy-5-methylhexanoic-acid-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13225993?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


precipitate or an oily layer indicates the formation of the carboxylic acid.

Extraction & Purification: The aqueous layer is extracted three times with ethyl acetate. The

combined organic layers are washed with brine, dried over anhydrous MgSO₄, and

concentrated. The resulting crude product can be purified by column chromatography (Silica

gel, Hexane:Ethyl Acetate gradient) or recrystallization to yield pure 5-Hydroxy-5-
methylhexanoic acid.

Structural Elucidation and Analytical
Characterization
In the absence of published experimental spectra, this section details the predicted analytical

data based on the known structure of 5-Hydroxy-5-methylhexanoic acid. These predictions

are grounded in established principles of spectroscopic analysis and serve as a benchmark for

experimental verification.

Predicted ¹H NMR Spectroscopy (400 MHz, CDCl₃)
δ 1.25 (s, 6H): Two equivalent methyl groups (-C(OH)(CH₃)₂) attached to the tertiary carbon.

The singlet multiplicity is due to the absence of adjacent protons.

δ 1.55-1.70 (m, 4H): Two methylene groups (-CH₂-CH₂-) at C3 and C4. These protons would

likely appear as complex multiplets due to coupling with each other and the adjacent

methylene group at C2.

δ 2.40 (t, J = 7.2 Hz, 2H): The methylene group (-CH₂-COOH) at C2, adjacent to the

carboxylic acid. The triplet is due to coupling with the C3 methylene protons.

δ ~4.0 (br s, 2H): The two hydroxyl protons (-COOH and -OH). The chemical shift of these

protons is highly variable and depends on concentration and solvent. They may exchange

with D₂O.

Predicted ¹³C NMR Spectroscopy (100 MHz, CDCl₃)
δ 21.5: Carbon of the C4 methylene group.

δ 29.2: Carbons of the two equivalent methyl groups.
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δ 33.8: Carbon of the C2 methylene group.

δ 43.5: Carbon of the C3 methylene group.

δ 70.8: The tertiary carbon (C5) bearing the hydroxyl group.

δ 179.5: The carbonyl carbon of the carboxylic acid.

Mass Spectrometry (Electron Ionization - EI)
Molecular Ion (M⁺): A weak or absent peak at m/z = 146 is expected due to the instability of

the tertiary alcohol.

Key Fragments:

m/z = 131 [M-CH₃]⁺: Loss of a methyl group, a common fragmentation for tertiary

alcohols.

m/z = 128 [M-H₂O]⁺: Dehydration is a very common fragmentation pathway for alcohols.

m/z = 59 [C₃H₇O]⁺: A prominent peak resulting from alpha-cleavage, corresponding to the

[C(OH)(CH₃)₂]⁺ fragment. This is a characteristic and often base peak for this type of

structure.

Potential Applications and Biological Significance
Direct research into the biological activities of 5-Hydroxy-5-methylhexanoic acid is limited.

However, its structural motifs are present in molecules with known biological relevance,

suggesting potential avenues for investigation.

Fatty Acid Metabolism: Hydroxylated fatty acids are known intermediates and products in

various metabolic pathways.[2] For example, (5R)-5-Hydroxyhexanoic acid is involved in

medium-chain fatty acid metabolism.[3] The unique tertiary alcohol in 5-Hydroxy-5-
methylhexanoic acid could make it a useful probe or a metabolic-resistant analog in studies

of fatty acid oxidation.

Antioxidant and Anti-inflammatory Potential: Many phenolic acids with hydroxyl groups, like

5-hydroxyferulic acid, exhibit significant antioxidant and anti-inflammatory properties.[4]
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While 5-Hydroxy-5-methylhexanoic acid is aliphatic, the presence of the hydroxyl group

could confer some radical scavenging or other antioxidant capabilities, a hypothesis that

requires experimental validation.

Precursor in Drug Synthesis: The bifunctional nature of the molecule makes it a potential

building block in organic synthesis for creating more complex molecules, including

pharmaceutical agents.

Safety and Handling
No specific Material Safety Data Sheet (MSDS) is available for 5-Hydroxy-5-methylhexanoic
acid. Therefore, precautions must be based on structurally related compounds such as 5-

methylhexanoic acid.[5] These related compounds are classified as corrosive.[5][6]

Recommended Precautions:

Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety

goggles, and a lab coat.

Handling: Handle in a well-ventilated area, preferably within a chemical fume hood. Avoid

inhalation of vapors or dust. Avoid contact with skin, eyes, and clothing.

First Aid:

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes. Remove

contaminated clothing. Seek immediate medical attention.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[6]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place away from

strong oxidizing agents and bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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